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Compound of Interest

Compound Name: L-Alanine-1-13C,15N

Cat. No.: B12062408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available L-Alanine-1-
13C,15N, a stable isotope-labeled amino acid crucial for a range of applications in metabolic

research, proteomics, and as a tracer in drug development studies. The quality of this reagent

is paramount for generating accurate and reproducible experimental data. Here, we present a

framework for benchmarking different commercial sources, complete with detailed experimental

protocols and representative data.

Comparative Analysis of Commercial Sources
The selection of a high-quality L-Alanine-1-13C,15N source is critical for the success of

isotopic labeling studies. Key quality attributes include isotopic enrichment and chemical purity.

Below is a summary of typical specifications from major suppliers.
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Supplier
Product

Number

Isotopic

Enrichment

(¹³C)

Isotopic

Enrichment

(¹⁵N)

Chemical

Purity (by

HPLC)

Reported

Analytical

Methods

Sigma-

Aldrich

Custom

Product
≥ 98 atom % ≥ 98 atom % ≥ 95% (CP) NMR

Cambridge

Isotope

Laboratories,

Inc.

Custom

Product
≥ 99 atom % ≥ 99 atom % ≥ 98%

NMR, Mass

Spectrometry

MedChemEx

press

HY-N0229S

(example)
≥ 98 atom % ≥ 98 atom % ≥ 99% GC

Note: The data presented in this table is representative and may vary between specific lots.

Researchers should always consult the Certificate of Analysis for the most accurate

information.

Experimental Protocols for Benchmarking
To independently verify the quality of L-Alanine-1-13C,15N from different suppliers, we provide

detailed protocols for two key analytical techniques: Nuclear Magnetic Resonance (NMR)

Spectroscopy for determining isotopic enrichment and High-Performance Liquid

Chromatography (HPLC) for assessing chemical purity.

Determination of Isotopic Enrichment by NMR
Spectroscopy
Objective: To quantify the atom percent enrichment of ¹³C and ¹⁵N in L-Alanine-1-13C,15N.

Materials:

L-Alanine-1-13C,15N sample

Deuterated water (D₂O)

NMR tubes (5 mm)
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NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

Sample Preparation: Dissolve 5-10 mg of L-Alanine-1-13C,15N in 0.6 mL of D₂O in a clean,

dry NMR tube.

¹H NMR Analysis:

Acquire a standard ¹H NMR spectrum.

Observe the splitting pattern of the proton at the C1 position. The presence of a large

doublet is indicative of coupling to ¹³C. .

¹³C NMR Analysis:

Acquire a proton-decoupled ¹³C NMR spectrum.

Integrate the signal corresponding to the ¹³C-labeled carbon at position 1.

Acquire a proton-coupled ¹³C NMR spectrum to observe the C-N coupling.

¹⁵N NMR Analysis (optional, if direct detection is available):

Acquire a proton-decoupled ¹⁵N NMR spectrum.

Integrate the signal corresponding to the ¹⁵N-labeled nitrogen.

Data Analysis:

Isotopic enrichment for ¹³C can be estimated from the ¹H NMR by comparing the integral

of the ¹³C satellites to the central ¹²C peak.

More accurately, ¹³C enrichment is determined from the ¹³C NMR spectrum by comparing

the signal intensity of the enriched carbon to a known internal standard or by using

quantitative NMR (qNMR) methods.
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¹⁵N enrichment can be inferred from high-resolution mass spectrometry or directly

measured by ¹⁵N NMR.

Assessment of Chemical Purity by HPLC-UV
Objective: To determine the chemical purity of L-Alanine-1-13C,15N and identify any potential

impurities.

Materials:

L-Alanine-1-13C,15N sample

HPLC-grade water

HPLC-grade acetonitrile

Formic acid

HPLC system with a UV detector

C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

Sample Preparation: Prepare a stock solution of L-Alanine-1-13C,15N in HPLC-grade water

at a concentration of 1 mg/mL. Filter the solution through a 0.22 µm syringe filter.

Mobile Phase Preparation:

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

HPLC Method:

Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm.

Flow Rate: 1.0 mL/min.
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Injection Volume: 10 µL.

UV Detection: 210 nm.

Gradient:

0-5 min: 2% B

5-15 min: 2-50% B

15-20 min: 50% B

20-21 min: 50-2% B

21-25 min: 2% B

Data Analysis:

Integrate the peak corresponding to L-Alanine.

Calculate the area percentage of the main peak relative to the total area of all peaks to

determine the chemical purity.

Visualized Workflows
To further clarify the experimental procedures, the following diagrams illustrate the workflows

for NMR and HPLC analysis.
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Sample Preparation

NMR Data Acquisition

Data Analysis

Weigh 5-10 mg of
L-Alanine-1-13C,15N

Dissolve in 0.6 mL D₂O

Transfer to NMR tube

Acquire ¹H NMR Spectrum

Acquire ¹³C NMR Spectrum
(proton decoupled)

Acquire ¹⁵N NMR Spectrum
(optional)

Integrate ¹H satellite peaks vs.
central peak

Calculate Isotopic Enrichment

Integrate ¹³C signal

Click to download full resolution via product page

Caption: Workflow for Isotopic Enrichment Analysis by NMR.
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Sample and Mobile Phase Preparation

HPLC Analysis

Data Analysis

Prepare 1 mg/mL L-Alanine solution

Filter sample (0.22 µm)

Inject 10 µL of sample

Prepare Mobile Phases A and B

Equilibrate C18 column

Run gradient elution

Detect at 210 nm

Integrate all peaks in
the chromatogram

Calculate area percentage of
the main L-Alanine peak

Determine Chemical Purity

Click to download full resolution via product page

Caption: Workflow for Chemical Purity Assessment by HPLC.
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Application in Signaling Pathway Studies
L-Alanine-1-13C,15N is instrumental in tracing metabolic pathways. For instance, it can be

used to follow the flow of carbon and nitrogen through central carbon metabolism and into

other biosynthetic pathways.

L-Alanine-1-¹³C,¹⁵N

Pyruvate-¹³C
Transamination

Glutamate-¹⁵N

Transamination
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Other Amino Acids
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¹³C, ¹⁵N-labeled
Proteins
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To cite this document: BenchChem. [Benchmarking Commercial Sources of L-Alanine-1-
13C,15N: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062408#benchmarking-different-commercial-
sources-of-l-alanine-1-13c-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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